![molecular formula C15H16BrN3O B11364190 4-bromo-N-[1-(1-cyclopropylethyl)-1H-pyrazol-5-yl]benzamide](/img/structure/B11364190.png)
4-bromo-N-[1-(1-cyclopropylethyl)-1H-pyrazol-5-yl]benzamide
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Overview
Description
4-bromo-N-[1-(1-cyclopropylethyl)-1H-pyrazol-5-yl]benzamide is a synthetic organic compound that belongs to the class of benzamides. Benzamides are known for their wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties . This compound is of particular interest due to its unique structure, which includes a bromine atom, a cyclopropyl group, and a pyrazole ring, making it a valuable candidate for various scientific research applications.
Preparation Methods
The synthesis of 4-bromo-N-[1-(1-cyclopropylethyl)-1H-pyrazol-5-yl]benzamide typically involves a multi-step process One common method starts with the bromination of benzamide to introduce the bromine atomThe final step involves the formation of the pyrazole ring through a cyclization reaction . Industrial production methods may involve the use of catalysts and optimized reaction conditions to improve yield and efficiency.
Chemical Reactions Analysis
4-bromo-N-[1-(1-cyclopropylethyl)-1H-pyrazol-5-yl]benzamide undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: The bromine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.
Common reagents and conditions used in these reactions include organic solvents like dichloromethane or ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
4-bromo-N-[1-(1-cyclopropylethyl)-1H-pyrazol-5-yl]benzamide has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 4-bromo-N-[1-(1-cyclopropylethyl)-1H-pyrazol-5-yl]benzamide involves its interaction with specific molecular targets and pathways. The bromine atom and the pyrazole ring play crucial roles in its binding affinity to target proteins. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects .
Comparison with Similar Compounds
Similar compounds to 4-bromo-N-[1-(1-cyclopropylethyl)-1H-pyrazol-5-yl]benzamide include:
4-bromo-N-(1-cyclopropylethyl)aniline: This compound shares the bromine and cyclopropyl groups but lacks the pyrazole ring.
4-bromo-N-[(1S)-1-cyclopropylethyl]benzenesulfonamide: This compound has a similar structure but includes a sulfonamide group instead of the pyrazole ring.
The uniqueness of this compound lies in its combination of the bromine atom, cyclopropyl group, and pyrazole ring, which contribute to its distinct chemical and biological properties.
Properties
Molecular Formula |
C15H16BrN3O |
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Molecular Weight |
334.21 g/mol |
IUPAC Name |
4-bromo-N-[2-(1-cyclopropylethyl)pyrazol-3-yl]benzamide |
InChI |
InChI=1S/C15H16BrN3O/c1-10(11-2-3-11)19-14(8-9-17-19)18-15(20)12-4-6-13(16)7-5-12/h4-11H,2-3H2,1H3,(H,18,20) |
InChI Key |
HJUTVKZHHLISEB-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1CC1)N2C(=CC=N2)NC(=O)C3=CC=C(C=C3)Br |
Origin of Product |
United States |
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